Cas no 2138028-32-5 (4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine)

• Product Name: 4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine
• CAS No: 2138028-32-5
• MF: C₁₂H₁₇BrN₂O
• MW: 285.180182218552
• CID: 6258248
• PubChem ID: 165465621
• Update Time: 2025-06-08

4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2138028-32-5
• EN300-803028
• 4-bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine
• 4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine

• Inchi： 1S/C12H17BrN2O/c1-6-16-8(2)9-7-10(13)15-11(14-9)12(3,4)5/h7H,2,6H2,1,3-5H3
• InChI Key： VCKMJLYOPZBDMV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C)OCC)N=C(C(C)(C)C)N=1

Computed Properties

• Exact Mass: 284.05243g/mol
• Monoisotopic Mass: 284.05243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35Ų

Additional information on 4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine

Comprehensive Overview of 4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine (CAS No. 2138028-32-5)

4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine (CAS No. 2138028-32-5) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and ethoxyethenyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular structure, featuring a tert-butyl substituent, enhances steric hindrance, making it valuable for designing targeted molecules with improved stability and reactivity.

In recent years, the demand for pyrimidine-based compounds has surged due to their applications in drug discovery and material science. Researchers are particularly interested in 4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine for its potential role in developing kinase inhibitors and antimicrobial agents. The compound's bromine atom offers a reactive site for further functionalization, enabling the creation of diverse derivatives for high-throughput screening.

The synthesis of CAS No. 2138028-32-5 involves multi-step organic reactions, including halogenation and etherification. Its ethoxyethenyl moiety provides a handle for cross-coupling reactions, such as Suzuki or Heck couplings, which are pivotal in modern medicinal chemistry. This adaptability aligns with the growing trend of fragment-based drug design, where small molecular fragments are assembled into larger, bioactive compounds.

From an industrial perspective, 4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine is often discussed in forums focusing on green chemistry and sustainable synthesis. Innovations in catalytic methods and solvent-free reactions have been explored to optimize its production, reducing environmental impact. These advancements resonate with the global push toward eco-friendly chemical manufacturing, a hot topic among researchers and policymakers.

Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize this compound. Its purity and stability under various conditions are critical for ensuring reproducibility in experimental outcomes. Quality control protocols for CAS No. 2138028-32-5 often include HPLC analysis, addressing the pharmaceutical industry's stringent standards.

In agrochemical applications, 4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine has been investigated as a precursor for herbicides and fungicides. Its structural motifs mimic natural pyrimidine bases, allowing it to interfere with metabolic pathways in pests. This aligns with the rising interest in precision agriculture, where targeted solutions minimize collateral damage to ecosystems.

The compound's safety profile and handling guidelines are frequently searched topics in academic and industrial databases. While not classified as hazardous, proper storage conditions—such as protection from light and moisture—are recommended to maintain its integrity. These details are crucial for laboratories adhering to Good Laboratory Practices (GLP).

Looking ahead, 4-Bromo-2-tert-butyl-6-(1-ethoxyethenyl)pyrimidine is poised to play a pivotal role in emerging fields like bioconjugation and proteolysis-targeting chimeras (PROTACs). Its modular design enables integration into bifunctional molecules, a strategy gaining traction in oncology and neurodegenerative disease research. This versatility underscores its relevance in the evolving landscape of chemical biology.

In summary, CAS No. 2138028-32-5 represents a compelling case study in the intersection of synthetic chemistry and applied sciences. Its multifaceted applications, coupled with ongoing methodological refinements, ensure its continued prominence in both academic and industrial settings. For researchers exploring structure-activity relationships or molecular diversity, this compound offers a robust platform for innovation.